3-Amino-6-(trifluoromethyl)picolinic acid

• IUPAC Name: 3-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C7H5F3N2O2/c8-7(9,10)4-2-1-3(11)5(12-4)6(13)14/h1-2H,11H2,(H,13,14)
• InChI Key: JCWQZRKHKSPYSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1N)C(=O)O)C(F)(F)F
• Molecular Formula: C7H5F3N2O2
• Molecular Weight: 206.12 g/mol

Description

“3-Amino-6-(trifluoromethyl)picolinic acid” is a chemical compound with the molecular formula C7H5F3N2O2. It is a derivative of picolinic acid, which is a monocarboxylic derivative of pyridine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-amino-3,5-dicholor-6-(5-aryl-substituted-1-pytazolyl)-2-picolinic acid compounds involved a nucleophilic substitution reaction in which the chlorine atom at position 6 of picloram was replaced by hydrazine hydrate.

Molecular Structure Analysis

The molecular structure of “3-Amino-6-(trifluoromethyl)picolinic acid” can be represented by the InChI code: 1S/C7H4BrF3N2O2/c8-5-2(7(9,10)11)1-3(12)4(13-5)6(14)15/h1H,12H2,(H,14,15).

Scientific Research Applications

Herbicidal Activity

• Scientific Field: Agriculture / Botany
• Application Summary: Picolinic acid and its derivatives are a remarkable class of synthetic auxin herbicides. They have been used to design and synthesize compounds with potent herbicidal activity.
• Methods of Application: The compounds were tested for inhibitory activity against the growth of Arabidopsis thaliana roots.
• Results: The IC50 value of compound V-7 was 45 times lower than that of the halauxifen-methyl commercial herbicide. Compound V-8 exhibited better post-emergence herbicidal activity than picloram at a dosage of 300 gha −1, and it was also safe for corn, wheat, and sorghum at this dosage.

Drug Development

• Scientific Field: Pharmacology / Medicine
• Application Summary: Trifluoromethyl (TFM, -CF3) group-containing drugs have been approved by the FDA over the last 20 years. The TFM group is one of the pharmacophores in these drugs.
• Methods of Application: The review covers the detailed chemistry of 19 FDA-approved drugs in the past 20 years, which contains the TFM group.
• Results: Fluorine-containing compounds significantly affect pharmaceutical growth, they make up more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA).

Safety And Hazards

The safety data sheet for a related compound, “3-Amino-6-(trifluoromethyl)-1H-indazole”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed.

Future Directions

Research on picolinic acid and picolinate compounds, which are a remarkable class of synthetic auxin herbicides, has been active in recent years. New picolinate compounds have been launched as novel herbicides. Using their structural skeleton as a template, new compounds have been designed and synthesized for the discovery of compounds with potent herbicidal activity. This suggests that “3-Amino-6-(trifluoromethyl)picolinic acid” and its derivatives could have potential applications in the field of herbicides.